(E)-3-(2-chlorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-[2-(2-phenylpyrimidin-5-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C21H18ClN3O/c22-19-9-5-4-6-17(19)10-11-20(26)23-13-12-16-14-24-21(25-15-16)18-7-2-1-3-8-18/h1-11,14-15H,12-13H2,(H,23,26)/b11-10+
• InChI Key: YEJMARNSBKTSSB-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCNC(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=NC=C(C=N2)CCNC(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C21H18ClN3O
• Molecular Weight: 363.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N-(2-(2-phenylpyrimidin-5-yl)ethyl)acrylamide, also known as CPNPA, is a chemical compound that has been studied for its potential use in scientific research. CPNPA is a small molecule that has shown promise in a variety of applications, including as a tool for investigating the function of certain proteins and as a potential therapeutic agent for certain diseases.

Scientific Research Applications

Polymer Science Applications

Compounds with acrylamide functionalities, like the one , have been extensively studied for their applications in polymer science. For instance, the stereospecific polymerization of N,N-dialkylacrylamides has been investigated to produce polymers with controlled molecular weight distributions and configurations. These polymers are of interest for their potential applications in biocompatible materials and smart polymers that respond to environmental stimuli (Kobayashi, Okuyama, Ishizone, & Nakahama, 1999).

Medicinal Chemistry and Drug Design

In medicinal chemistry, acrylamide derivatives have been explored for their biological activities, particularly as kinase inhibitors. For example, acrylamide-based compounds have been synthesized as irreversible inhibitors targeting the ATP binding site of the epidermal growth factor receptor (EGFR), showing potential as anticancer agents (Smaill, Palmer, Rewcastle, Denny, McNamara, Dobrusin, Bridges, Zhou, Showalter, Winters, Leopold, Fry, Nelson, Slintak, Elliot, Roberts, Vincent, & Patmore, 1999). This research avenue illustrates the role of acrylamide derivatives in developing new therapeutic agents by modulating protein function through covalent binding.

Materials Engineering and Surface Modification

Acrylamide functionalities are also instrumental in the surface modification of polymers to improve their properties, such as hydrophilicity, biocompatibility, and chemical reactivity. Studies have shown that grafting acrylamide onto polymers can significantly enhance their performance in various applications, including biomedical devices, water treatment, and sensor technologies (Ruckert & Geuskens, 1996).